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Abstract

Fluazifop-P-butyl is a selective, post-emergence herbicide renowned for its efficacy against a
wide spectrum of annual and perennial grass weeds in numerous broadleaf crops. As the
herbicidally active R-enantiomer of fluazifop-butyl, its mode of action is the inhibition of acetyl-
CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids.[1][2][3][4] This
disruption of lipid formation leads to the cessation of growth and eventual death of susceptible
grass species.[3][5] This technical guide provides a comprehensive overview of Fluazifop-P-
butyl's chemical structure, physicochemical and toxicological properties, and detailed
experimental protocols for its synthesis, analysis, and efficacy evaluation.

Chemical Structure and Identification

Fluazifop-P-butyl is the R-enantiomer of the racemic compound fluazifop-butyl. The presence
of a chiral center in its propanoate group results in two stereoisomers, with the R-isomer being
the biologically active component.[2]
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Identifier Value

butyl (2R)-2-[4-[[5-(trifluoromethyl)-2-

IUPAC Name -
pyridinylloxy]phenoxy]propanoate[6]

CAS Number 79241-46-6[2][4]

Chemical Formula C19H20F3NO4[2]

Molecular Weight 383.36 g/mol [3]
CCCCOC(=0)--INVALID-LINK--

Canonical SMILES OC1=CC=C(C=C1)0C2=NC=C(C=C2)C(F)
(FF2]

InChl Key VAIZTNZGPYBOGF-CYBMUJFWSA-N[2]

Physicochemical Properties

Fluazifop-P-butyl is a pale, straw-colored liquid with low aqueous solubility and is miscible with
most organic solvents.[2] It is not considered to be volatile.[2]

Property Value

Physical State Pale straw-colored liquid[7]
Melting Point ~5 °C[7]

Water Solubility 1.1 mg/L at 25°CJ[7]

Vapor Pressure 0.054 mPa at 20°C[7]
Octanol-Water Partition Coefficient (LogP) 4.5[7]

Soil Adsorption Coefficient (Koc) 5700[7]

Toxicological Properties

Fluazifop-P-butyl exhibits low acute oral toxicity to mammals.[2]
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Property Value

Acute Oral LDso (Rat) 2451 mg/kg (female), >3680 mg/kg (male)[3]
Acute Dermal LDso (Rat) >2076 mg/kg[3]

96-hour LCso (Rainbow Trout) 1.37 mg/L[7]

96-hour LCso (Bluegill Sunfish) 0.53 mg/L[7]

48-hour ECso (Daphnia magna) >10 mg/L[7]

Oral and Contact LDso (Bees) >0.20 mg/bee[7]

Mode of Action: ACCase Inhibition

Fluazifop-P-butyl is absorbed through the leaves of grass weeds and is translocated
systemically through the phloem and xylem to the meristematic tissues, which are the sites of
active growth.[3][5] In the plant, it is hydrolyzed to its active form, fluazifop-P acid.[8] This
active metabolite inhibits the enzyme acetyl-CoA carboxylase (ACCase), which catalyzes the
first committed step in de novo fatty acid synthesis.[5][9] The inhibition of ACCase blocks the
production of phospholipids, which are essential for building cell membranes, leading to
necrosis of the growing tissues and ultimately, the death of the plant.[9] The selectivity of
Fluazifop-P-butyl for grasses is due to the difference in the sensitivity of the ACCase enzyme
between gramineous and non-gramineous plants.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.epa.gov/sites/default/files/2015-03/documents/122809_49193107_49193106_der-fate_850_6100_08-27-14.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/324.htm
https://www.iskweb.co.jp/eng/products/pdf/fluazifop-p-butyl.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/FLUAZIFOP-P-BUTYL.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/49193106-fluazifop-ilv-soil.pdf
https://dacemirror.sci-hub.se/journal-article/fe7e846c0ebab1af9e8a34d77fd1db1d/patumi1987.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/323.htm
https://patents.google.com/patent/CN102318643A/en
https://patents.google.com/patent/CN102318643A/en
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.11_FLUAZIFOP-P-BUTYL__283_.pdf
https://www.benchchem.com/product/b166914#fluazifop-p-chemical-structure-and-properties
https://www.benchchem.com/product/b166914#fluazifop-p-chemical-structure-and-properties
https://www.benchchem.com/product/b166914#fluazifop-p-chemical-structure-and-properties
https://www.benchchem.com/product/b166914#fluazifop-p-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

